Cas no 1256467-23-8 (1-Allyl-4-methoxymethylbenzene)

• Product Name: 1-Allyl-4-methoxymethylbenzene
• CAS No: 1256467-23-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5748611
• PubChem ID: 54003568
• Update Time: 2026-03-11

1-Allyl-4-methoxymethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-4-methoxymethylbenzene
• AKOS006323905
• 1256467-23-8
• SCHEMBL8018936
• 1-(methoxymethyl)-4-prop-2-enylbenzene
• Benzene, 1-(methoxymethyl)-4-(2-propen-1-yl)-

• MDL： MFCD11553793
• Inchi： 1S/C11H14O/c1-3-4-10-5-7-11(8-6-10)9-12-2/h3,5-8H,1,4,9H2,2H3
• InChI Key： NFTQVNPUBDRRGG-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)CC=C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.937±0.06 g/cm3(Predicted)
• Boiling Point: 215.5±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Allyl-4-methoxymethylbenzene

Introduction to 1-Allyl-4-methoxymethylbenzene (CAS No. 1256467-23-8)

1-Allyl-4-methoxymethylbenzene, a compound with the CAS number 1256467-23-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an allyl group and a methoxymethyl group attached to a benzene ring. These functional groups contribute to the compound's reactivity and potential applications in various scientific and industrial processes.

The chemical structure of 1-Allyl-4-methoxymethylbenzene can be represented as C₁₀H₁₂O. The presence of the allyl group (CH₂=CH-CH₂-) and the methoxymethyl group (CH₃OCH₂-) imparts specific chemical properties that make it an interesting subject for research. The allyl group is known for its ability to participate in various organic reactions, such as addition reactions and polymerization processes. The methoxymethyl group, on the other hand, is often used as a protecting group in synthetic chemistry due to its stability and ease of removal.

In recent years, 1-Allyl-4-methoxymethylbenzene has gained attention in the pharmaceutical industry for its potential use as an intermediate in the synthesis of bioactive compounds. Studies have shown that this compound can be used as a building block for the synthesis of complex molecules with therapeutic properties. For example, researchers at the University of California, Los Angeles (UCLA) have reported the use of 1-Allyl-4-methoxymethylbenzene in the synthesis of novel anti-inflammatory agents. These agents have shown promising results in preclinical studies, demonstrating their potential for treating inflammatory diseases such as arthritis and asthma.

Beyond its pharmaceutical applications, 1-Allyl-4-methoxymethylbenzene has also been explored in materials science. Its unique combination of functional groups makes it suitable for use in the development of advanced materials with specific properties. For instance, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound in the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as aerospace and automotive, where materials with high performance are required.

The synthesis of 1-Allyl-4-methoxymethylbenzene typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 4-methoxybenzyl chloride with allylmagnesium bromide to form the desired product. This reaction is often carried out under inert conditions to prevent side reactions and ensure high yields. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis, making it more accessible for large-scale production.

The physical properties of 1-Allyl-4-methoxymethylbenzene, such as its boiling point, melting point, and solubility, are crucial for its handling and application. The compound is generally a colorless liquid at room temperature with a characteristic aromatic odor. Its solubility in organic solvents like ethanol and acetone makes it easy to handle in laboratory settings. However, it is important to note that proper safety measures should be taken when working with this compound to ensure safe handling and storage.

In terms of environmental impact, research on the biodegradability and toxicity of 1-Allyl-4-methoxymethylbenzene is ongoing. Preliminary studies suggest that this compound has low toxicity and is biodegradable under certain conditions. However, more comprehensive studies are needed to fully understand its environmental fate and effects. Regulatory bodies such as the Environmental Protection Agency (EPA) continue to monitor compounds like 1-Allyl-4-methoxymethylbenzene to ensure their safe use in various applications.

In conclusion, 1-Allyl-4-methoxymethylbenzene (CAS No. 1256467-23-8) is a versatile compound with significant potential in pharmaceutical research, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for various applications, from drug development to advanced material synthesis. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.